Edrophonium Chloride

• CAS No.: 116-38-1
• Product Name: Edrophonium Chloride
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol
• IUPAC Name: ethyl-(3-hydroxyphenyl)-dimethylazanium;chloride
• Standard InChI: InChI=1S/C10H15NO.ClH/c1-4-11(2,3)9-6-5-7-10(12)8-9;/h5-8H,4H2,1-3H3;1H
• Standard InChIKey: BXKDSDJJOVIHMX-UHFFFAOYSA-N
• SMILES: CC[N+](C)(C)C1=CC(=CC=C1)O.[Cl-]
• Canonical SMILES: CC[N+](C)(C)C1=CC(=CC=C1)O.[Cl-]
• Appearance: Solid powder
• Description: Edrophonium Chloride is the chloride salt form of edrophonium, a short and rapid-acting cholinesterase inhibitor with parasympathomimetic activity. Echothiophate chloride potentiates the action of endogenous acetylcholine by inhibiting acetylcholinesterase that hydrolyzes acetylcholine. When applied topically to the eye, this agent prolongs stimulation of the parasympathetic receptors at the neuromuscular junctions of the longitudinal muscle of the ciliary body. Contraction of longitudinal muscle pulls on the scleral spur, and opens the trabecular meshwork, thereby increases aqueous humor outflow from the eye and reduces intraocular pressure.; Edrophonium chloride is the chloride salt of edrophonium. A reversible inhibitor of cholinesterase with a rapid onset (30-60 seconds after injection) but a short duration of action (5-15 minutes), it is used in myasthenia gravis both diagnostically and to distinguish between under- or over-treatment with other anticholinesterases. It has also been used for the reversal of neuromuscular blockade in anaesthesia, and for the management of poisoning due to tetrodotoxin, a neuromuscular blocking toxin found in puffer fish and other marine animals. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor, a diagnostic agent and an antidote. It is a quaternary ammonium salt and a chloride salt. It contains an edrophonium.; A rapid-onset, short-acting cholinesterase inhibitor used in cardiac arrhythmias and in the diagnosis of myasthenia gravis. It has also been used as an antidote to curare principles.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 312-48-1 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Bromide, Edrophonium; Chloride, Edrophonium; Edrophonium; Edrophonium Bromide; Edrophonium Chloride; Edroponium; Tensilon
• Reference: 1: Matsumoto S, Murakami N, Koizumi H, Takahashi M, Izumi Y, Kaji R. Edrophonium Challenge Test for Blepharospasm. Front Neurosci. 2016 Jun 6;10:226. doi: 10.3389/fnins.2016.00226. eCollection 2016. PubMed PMID: 27375406; PubMed Central PMCID: PMC4894005.; 2: Kang H, Takahashi Y, Iwaki M, Asamura S, Kakizaki H. Upper eyelid retraction disclosed after edrophonium chloride administration in a patient with Graves' orbitopathy and myasthenia gravis. Clin Ophthalmol. 2012;6:807-10. doi: 10.2147/OPTH.S29408. Epub 2012 May 28. PubMed PMID: 22701081; PubMed Central PMCID: PMC3373229.; 3: Lee CA, Reynolds JC, Ouyang A, Baker L, Cohen S. Esophageal chest pain. Value of high-dose provocative testing with edrophonium chloride in patients with normal esophageal manometries. Dig Dis Sci. 1987 Jul;32(7):682-8. PubMed PMID: 3595381.; 4: Gustafsson U, Tibbling L. The effect of edrophonium chloride-induced chest pain on esophageal blood flow and motility. Scand J Gastroenterol. 1997 Feb;32(2):104-7. PubMed PMID: 9051868.; 5: Bassotti G, Imbimbo BP, Betti C, Erbella GS, Pelli MA, Morelli A. Edrophonium chloride for testing colonic contractile activity in man. Acta Physiol Scand. 1991 Mar;141(3):289-93. PubMed PMID: 1858502.; 6: Yossepowitch O, Gillon G, Baniel J, Engelstein D, Livne PM. The effect of cholinergic enhancement during filling cystometry: can edrophonium chloride be used as a provocative test for overactive bladder? J Urol. 2001 May;165(5):1441-5. PubMed PMID: 11342893.; 7: Cooper JA, Baratta F, Frieden J, Grossman J. Hemodynamic effects of edrophonium chloride (Tensilon) infusion. Chest. 1975 Feb;67(2):147-51. PubMed PMID: 1116389.; 8: Draczkowski P, Tomaszuk A, Halczuk P, Strzemski M, Matosiuk D, Jozwiak K. Determination of affinity and efficacy of acetylcholinesterase inhibitors using isothermal titration calorimetry. Biochim Biophys Acta. 2016 May;1860(5):967-74. doi: 10.1016/j.bbagen.2015.11.006. Epub 2015 Nov 14. PubMed PMID: 26586471.; 9: Hamill TW. Determination of edrophonium chloride injection USP in the presence of preservatives. J Assoc Off Anal Chem. 1979 Sep;62(5):1110-2. PubMed PMID: 528457.; 10: Domanovits H, Wenger S, Schillinger M, Mayr N, Holzer M, Laggner AN, Zeitlhofer J. [Edrophonium chloride (Tensilon) test: a safe method in diagnosing myasthenia gravis]. Wien Klin Wochenschr. 2000 Jul 7;112(13):592-5. German. PubMed PMID: 10944818.; 11: Magyar P, Szathmáry I, Szobor A. Myasthenia gravis: lung-function studies without and with edrophonium chloride. Eur Neurol. 1979;18(1):59-65. PubMed PMID: 436864.; 12: Rossen RM, Krikorian J, Hancock EW. Ventricular asystole after edrophonium chloride administration. JAMA. 1976 Mar 8;235(10):1041-2. PubMed PMID: 765513.; 13: Siatkowski RM, Shah L, Feuer WJ. The effect of edrophonium chloride on muscle balance in normal subjects and those with nonmyasthenic strabismus. J Neuroophthalmol. 1997 Mar;17(1):7-11. PubMed PMID: 9093954.; 14: Szathmáry I, Magyar P, Szobor A. Myasthenia gravis: protective effect of ipratropiumbromide (Atrovent) on airways obstruction caused by edrophonium chloride (Tensilon). Eur Neurol. 1981;20(1):56-61. PubMed PMID: 6451430.; 15: KLEE A, JACOBSEN B. Side effects of the edrophonium chloride (Tensilon) test. Report of an unusual case. Psychiatr Neurol (Basel). 1962;143:306-14. PubMed PMID: 14456697.
• PubChem Compound: 8307
• Last Modified: Nov 11 2021